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Cephalochromin Basic Information

The table below summarizes the key chemical and purchasing information for cephalochromin.

Property Description

CAS Number 25908-26-3 [1]

Molecular Formula C28H22O10 [1]

Molecular Weight 518.47 g/mol [1]

Appearance Orange amorphous powder [1]

Purity Available at 98% (from suppliers) [1]

Storage Recommendation +4°C [1]

Suppliers: Several companies, including BOC Sciences, Novachemistry, and Adipogen Life Sciences, offer

cephalochromin for research purposes [1].

Known Stability & Solubility Issues
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Specific, peer-reviewed data on cephalochromin's solubility profile and precise stability under various

conditions (e.g., pH, light) is lacking in the available literature. The orange powder appearance suggests it is

a solid at room temperature [1]. The primary guidance is to store it at +4°C to maintain stability [1].

Experimental Protocols & Workflows

Here are detailed methodologies for key experiments cited in cephalochromin research, which you can

adapt for stability and solubility testing.

Protocol 1: Cytotoxicity Assessment (MTT Assay)

This protocol is used to determine the half-maximal inhibitory concentration (IC50) of cephalochromin, a

critical measure of its potency [2].

Cell Seeding: Plate cells (e.g., AML cell lines like OCI-AML3, Kasumi-1) in a 96-well plate at a

density of 1x10⁴ to 5x10⁴ cells per well.
Compound Treatment: Treat cells with a graded concentration series of cephalochromin. A

common range is 0.000128 μM to 20 μM [2]. Prepare a stock solution in DMSO and then dilute in
culture medium, ensuring the final DMSO concentration is low (e.g., <0.1%) to avoid solvent toxicity.

Include negative control (medium only) and vehicle control (DMSO).
Incubation: Incubate the treated cells for a desired period (e.g., 72 hours) at 37°C in a 5% CO2

incubator [2].
MTT Addition: Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to

each well and incubate for 2-4 hours to allow formazan crystal formation.
Solubilization: Carefully remove the medium and add a solvent (e.g., DMSO or isopropanol) to

dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate

reader. The IC50 value can be calculated using nonlinear regression analysis of the dose-response

curve.

Protocol 2: Apoptosis Analysis via Cell Cycle

This protocol assesses cephalochromin-induced apoptosis by measuring the increase in the sub-G1

(hypodiploid) cell population [3] [2].
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Treatment: Treat cells (e.g., A549 lung cancer or AML cell lines) with cephalochromin at relevant

concentrations (e.g., near the IC50) for 24-48 hours [3].

Harvesting: Collect both adherent and floating cells.

Fixation: Wash cells with cold PBS and gently resuspend in cold 70% ethanol to fix. Fix at -20°C for
several hours or overnight.

Staining: Wash the fixed cells to remove ethanol and resuspend in a propidium iodide (PI) staining
solution containing RNase A.

Flow Cytometry: Incubate the cells in the dark and then analyze them using a flow cytometer. The
sub-G1 peak, indicative of apoptotic cells with fragmented DNA, will appear before the G1 peak.

Summary of Key Bioactivity Data

The table below summarizes quantitative data on cephalochromin's effects from recent studies.

Cell Line / Model Assay
Key Finding
(IC50) Experimental Context

A549 (Non-small cell lung
cancer) [3]

Cell

Viability

2.8 μM (at

48h)

Isolated from Cosmospora vilior [3].

12 AML Cell Lines [2] MTT

Assay

0.45 to >20

μM (at 72h)

IC50 varied significantly across different

cell lines [2].

Healthy Peripheral Blood
Mononuclear Cells [2]

MTT

Assay

3.7 to 8.8 μM

(at 72h)

Suggests a potential therapeutic window

between cancerous and healthy cells [2].

Mechanism of Action Diagrams

Understanding cephalochromin's mechanism can provide indirect clues about its stability in biological

systems. The following diagrams illustrate its known effects.

Cephalochromin's Anticancer Mechanism
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Synergy with Venetoclax in AML
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Frequently Asked Questions

What is the recommended storage condition for cephalochromin? It is recommended to store

cephalochromin at +4°C [1]. For long-term storage, aliquoting and freezing at -20°C or -80°C in a

desiccated environment may be prudent, though specific data is lacking.

Which solvents are suitable for dissolving cephalochromin? No specific solubility data was found.

A common approach is to first prepare a concentrated stock solution in a high-quality solvent like

DMSO, which is then diluted in aqueous buffer or cell culture medium for experiments. The final

DMSO concentration in cell-based assays should typically be kept below 0.1% to avoid cytotoxicity.
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Does cephalochromin show activity against venetoclax-resistant cancer cells? Yes, research

indicates promising activity. In venetoclax-resistant acute myeloid leukemia (AML) cell models (like

OCI-AML3), cephalochromin alone reduced cell viability. Furthermore, combining cephalochromin

with venetoclax showed a synergistic effect, inducing apoptosis in over 95% of the resistant cells

[2].

What is the evidence that cephalochromin induces autophagy? Studies on lung cancer and AML

cells show that cephalochromin treatment triggers the expression of LC3-II, a standard marker of

autophagy. In some AML models, it also reduces levels of SQSTM1/p62, a protein degraded during

successful autophagy, further corroborating the induction of this process [3] [2].

Troubleshooting Guide

Problem Potential Cause Suggested Solution

Low Potency or
Efficacy

Compound degradation
due to improper storage

or handling.

Ensure consistent storage at 4°C. Avoid repeated
freeze-thaw cycles by preparing small aliquots. Use

freshly prepared solutions for critical experiments.

Precipitation in
Assay Buffer

Poor aqueous solubility of

the compound.

Increase the dilution factor of the DMSO stock

solution. Ensure the solution is sonicated and
vortexed thoroughly after dilution.

High Background
Cytotoxicity

Solvent (DMSO) toxicity. Confirm that the final concentration of DMSO in all
assays, including controls, does not exceed 0.1%.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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